Cas no 1278859-58-7 (N-Boc-4-(4-boc-piperazinocarbonyl)piperidine)

• Product Name: N-Boc-4-(4-boc-piperazinocarbonyl)piperidine
• CAS No: 1278859-58-7
• MF: C₂₀H₃₅N₃O₅
• MW: 397.509005784988
• CID: 3042716
• Update Time: 2025-10-28

N-Boc-4-(4-boc-piperazinocarbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• N-BOC-4-(4-BOC-piperazinocarbonyl)piperidine
• tert-butyl 4-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carbonyl]piperazine-1-carboxylate
• C20H35N3O5
• Z9372
• tert-butyl 4-{1-[(tert-butoxy)carbonyl]piperidine-4-carbonyl}piperazine-1-carboxylate
• N-Boc-4-(4-boc-piperazinocarbonyl)piperidine

• Inchi： 1S/C20H35N3O5/c1-19(2,3)27-17(25)22-9-7-15(8-10-22)16(24)21-11-13-23(14-12-21)18(26)28-20(4,5)6/h15H,7-14H2,1-6H3
• InChI Key： GOUCKFWZYOLRAN-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(=O)OC(C)(C)C)CC1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 578
• XLogP3: 1.7
• Topological Polar Surface Area: 79.4

Additional information on N-Boc-4-(4-boc-piperazinocarbonyl)piperidine

Comprehensive Overview of N-Boc-4-(4-Boc-piperazinocarbonyl)piperidine (CAS No. 1278859-58-7): Properties, Applications, and Industry Relevance

N-Boc-4-(4-Boc-piperazinocarbonyl)piperidine (CAS No. 1278859-58-7) is a highly specialized Boc-protected piperidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound features dual Boc (tert-butoxycarbonyl) protecting groups, which enhance its stability and reactivity in multi-step synthetic processes. Its molecular structure combines a piperidine core with a piperazine carbonyl moiety, making it a versatile intermediate for drug discovery, particularly in the development of kinase inhibitors and GPCR-targeted therapeutics.

The growing demand for N-Boc-4-(4-Boc-piperazinocarbonyl)piperidine is driven by its critical role in peptide coupling reactions and solid-phase synthesis. Researchers frequently search for "Boc-protected piperidine suppliers" or "CAS 1278859-58-7 applications," reflecting its importance in medicinal chemistry. Recent trends highlight its utility in PROTAC (Proteolysis Targeting Chimeras) development, a cutting-edge technology in targeted protein degradation. This aligns with the industry's focus on precision medicine and small-molecule drug discovery.

From a synthetic perspective, N-Boc-4-(4-Boc-piperazinocarbonyl)piperidine offers exceptional selectivity in amide bond formation, a key step in constructing complex heterocyclic scaffolds. Its Boc groups can be selectively deprotected under mild acidic conditions, enabling sequential functionalization—a feature highly valued in combinatorial chemistry. Laboratories often inquire about "Boc deprotection methods for piperazine derivatives" or "piperidine carbonyl coupling protocols," underscoring its technical relevance.

Quality control of CAS 1278859-58-7 involves rigorous HPLC purity analysis and NMR characterization, ensuring compliance with GMP standards for pharmaceutical intermediates. The compound's logP and solubility profiles are frequently optimized for bioavailability enhancement, addressing common challenges in lead compound optimization. Discussions on platforms like ResearchGate often explore "piperazine-piperidine hybrid synthesis" or "Boc-group stability in polar solvents," reflecting real-world research needs.

In conclusion, N-Boc-4-(4-Boc-piperazinocarbonyl)piperidine represents a cornerstone in modern organic synthesis, bridging academic innovation and industrial applications. Its dual-functionality and compatibility with green chemistry principles (e.g., reduced waste in protecting group strategies) position it as a sustainable choice for next-generation therapeutic agent design. As the pharmaceutical industry advances toward fragment-based drug discovery, this compound's strategic value continues to rise.